Cross-metathesis of methyl 10-undecenoate with dimethyl maleate: an efficient protocol with nearly quantitative yields

RSC Advances Pub Date: 2014-04-01 DOI: 10.1039/C3RA47671E

Abstract

In this cross metathesis of the renewable raw material methyl 10-undecenoate with dimethyl maleate, an α,ω-difunctional product was produced. Detailed optimizations led to nearly quantitative yields of the desired product. The cross metathesis of methyl 10-undecenoate with methyl acrylate yielded high conversions of the substrate. The product was accessed under mild reaction conditions with the use of a small amount of a commercially available homogeneous ruthenium catalyst. The in situ synthesis of dimethyl maleate from maleic anhydride was also possible in this reaction system.

Graphical abstract: Cross-metathesis of methyl 10-undecenoate with dimethyl maleate: an efficient protocol with nearly quantitative yields
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